Cas no 81454-04-8 (4-Chloro-1-(1H-pyrrol-3-yl)butan-1-one)

• Product name: 4-Chloro-1-(1H-pyrrol-3-yl)butan-1-one
• CAS No: 81454-04-8
• MF: C₈H₁₀NOCl
• MW: 171.624
• CID: 2803064
• PubChem ID: 12730407

4-Chloro-1-(1H-pyrrol-3-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(1H-pyrrol-3-yl)butan-1-one
• 81454-04-8
• DTXSID10508320

• Inchi： InChI=1S/C8H10ClNO/c9-4-1-2-8(11)7-3-5-10-6-7/h3,5-6,10H,1-2,4H2
• InChI Key： AKFMDDBQXJCTTK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 171.0450916Da
• Monoisotopic Mass: 171.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9Ų
• XLogP3: 1.3